Cas no 2138545-98-7 ({5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol)

• Product Name: {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol
• CAS No: 2138545-98-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6442669
• PubChem ID: 165494262
• Update Time: 2025-06-08

{5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol
• EN300-1179444
• 2138545-98-7
• {5-cyclobutyl-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-4-yl}methanol

• Inchi： 1S/C14H22N2O/c1-10-5-11(6-10)8-16-14(12-3-2-4-12)13(9-17)7-15-16/h7,10-12,17H,2-6,8-9H2,1H3
• InChI Key： HSAHGQPMYVXGMT-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C=1C1CCC1)CC1CC(C)C1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol

Professional Introduction to {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol (CAS No. 2138545-98-7)

{5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol} is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138545-98-7, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, including its cyclobutyl and methylcyclobutyl substituents, contribute to its distinct chemical and pharmacological properties. In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications, and {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol stands out as a compound with such potential.

The molecular structure of {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol consists of a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The pyrazole ring in this compound is substituted with a cyclobutyl group at the 5-position and a 1-(3-methylcyclobutyl)methyl group at the 1-position. These substituents not only enhance the complexity of the molecule but also contribute to its unique pharmacological profile. The presence of multiple stereocenters in the molecule suggests that it may exhibit enantioselective interactions with biological targets, which is a crucial consideration in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives, in particular, have shown remarkable efficacy in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The structural features of {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol make it an attractive candidate for further investigation in these areas. The cyclobutyl and methylcyclobutyl groups introduce steric hindrance, which can influence the binding affinity and selectivity of the compound towards biological targets. This steric effect is particularly relevant in the design of small-molecule inhibitors that target enzymes or receptors involved in disease pathways.

In addition to its structural complexity, {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol has shown interesting pharmacokinetic properties. Preliminary studies indicate that this compound exhibits good solubility in both aqueous and organic solvents, which is essential for its formulation as an oral or injectable drug. Furthermore, the metabolic stability of the compound suggests that it may have a longer half-life in vivo, allowing for less frequent dosing. These pharmacokinetic characteristics are critical for the development of a viable therapeutic agent.

The synthesis of {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 5-cyclobutylpyrazole and 3-methylcyclobutanemethanol. These intermediates are then coupled using various coupling reactions, such as Buchwald-Hartwig coupling or Stille coupling, to form the final product. The choice of coupling method depends on factors such as reactivity, selectivity, and ease of purification. Recent advances in catalytic methods have made it possible to perform these reactions under milder conditions, reducing the environmental impact and improving efficiency.

The biological evaluation of {5-cyclobutyl-1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-yl}methanol has revealed several promising activities. In vitro assays have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to inflammatory diseases and cancer. For instance, it has demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, preliminary cell-based assays suggest that this compound may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

One of the most intriguing aspects of {5-cyclobutyl-1-(3-methylcycлобутыл)methyl}-{1H}-пиразол -{4}-ил}метанола is its potential for structure-based drug design. High-resolution crystal structures obtained through X-ray crystallography have provided insights into how this compound interacts with its biological targets at the atomic level. These structural insights are invaluable for designing analogs with improved potency and selectivity. By understanding the binding mode of this compound within its target protein or receptor, chemists can make informed modifications to enhance its therapeutic potential.

The development of computational methods has further accelerated the discovery process for novel bioactive compounds like {5-cycлобутыл}-{4}-ил}-метанола}. Molecular docking simulations have been used to predict how this compound binds to various biological targets based on known structures of these targets. These simulations can help identify key interactions between the compound and its target proteins or receptors, providing a rational basis for designing more effective drugs. Additionally, virtual screening techniques have been employed to identify potential lead compounds from large databases before conducting wet-lab synthesis.

The future directions for research on {5-cycлобутыл}-{4}-ил}-метанола include exploring its mechanism of action in greater detail through both computational and experimental approaches. Understanding how this compound exerts its effects at a molecular level will be crucial for optimizing its therapeutic use. Furthermore; additional preclinical studies will be necessary before moving into human clinical trials; these studies will assess safety; efficacy; pharmacokinetics; и побочные эффекты в различных терапевтических индикациях.

In conclusion; {5-cyclicбутыл)-{4}-ил)-метанол (CAS No: 2138545987) представляет собой интересный биорегуляторный агент с уникальной структурой и потенциалом для лечения различных заболеваний; особенно воспалительных и онкологических состояний; дальнейшие исследования могут привести к его разработке как нового лекарственного средства; которое будет способствовать улучшению здоровья и благополучия людей по всему миру